Cas no 2374-22-3 (1,5-Pentanediol Bis(methanesulfonate))

• Product Name: 1,5-Pentanediol Bis(methanesulfonate)
• CAS No: 2374-22-3
• MF: C₇H₁₆O₆S₂
• MW: 260.328340530396
• CID: 42841
• PubChem ID: 16920
• Update Time: 2025-10-29

1,5-Pentanediol Bis(methanesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol dimethanesulfonate
• 1,5-Pentanediol bis(methanesulfonate)
• 1,5-Dimesyloxypentane
• 5-methylsulfonyloxypentyl methanesulfonate
• 1,5-bis(methanesulphonyloxy)pentane
• 1,5-bis-methanesulfonyloxy-pentane
• 1,5-Bis-methansulfonyloxy-pentan
• 1,5-dimethanesulfonyloxypentane
• 1,5-dimethanesulfonylpentane
• 1,5-pentanediol dimesylate
• 1,5-pentanediol dimetylsulfonate
• pentane-1,5-diyl dimethanesulfonate
• BRN 1794833
• 2374-22-3
• DTXSID00178410
• NSC 17019
• SCHEMBL1335477
• NSC17019
• AI3-51905
• 1,5-PENTANEDIOL, DIMETHANESULFONATE
• NSC-17019
• 5-[(Methylsulfonyl)oxy]pentyl methanesulfonate
• 5-[(Methylsulfonyl)oxy]pentyl methanesulfonate #
• 1,5-bis(methanesulfonyloxy)pentane
• 1,5-Pentanediol dimethanesulphonate
• DS-020990
• 1,5-Pentanediol Bis(methanesulfonate)

• Inchi： 1S/C7H16O6S2/c1-14(8,9)12-6-4-3-5-7-13-15(2,10)11/h3-7H2,1-2H3
• InChI Key： QTNVULGCBFTXBM-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCOS(C)(=O)=O

Computed Properties

• Exact Mass: 260.03900
• Monoisotopic Mass: 260.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.309
• Boiling Point: 468.5 ºC at 760 mmHg
• Flash Point: 237.1 ºC
• Refractive Index: 1.47
• PSA: 103.50000
• LogP: 2.27070

Additional information on 1,5-Pentanediol Bis(methanesulfonate)

Introduction to 1,5-Pentanediol Bis(methanesulfonate) (CAS No. 2374-22-3)

1,5-Pentanediol Bis(methanesulfonate) (CAS No. 2374-22-3) is a versatile compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is a bis(methanesulfonate) ester of 1,5-pentanediol, which imparts unique properties and reactivity profiles that make it an essential reagent in various chemical processes.

The chemical structure of 1,5-Pentanediol Bis(methanesulfonate) consists of a five-carbon alkyl chain with methanesulfonate groups attached to the terminal hydroxyl groups. This configuration provides the compound with excellent leaving group properties, making it highly reactive in nucleophilic substitution reactions. The methanesulfonate groups are known for their strong electron-withdrawing effects, which enhance the electrophilicity of the carbon atoms adjacent to the leaving groups.

In recent years, 1,5-Pentanediol Bis(methanesulfonate) has been extensively studied for its applications in organic synthesis. One notable application is in the preparation of complex organic molecules and natural products. The compound serves as an efficient leaving group in SN2 reactions, allowing for the selective introduction of functional groups at specific positions within a molecule. This property is particularly useful in the synthesis of bioactive compounds and pharmaceutical intermediates.

Beyond its role in organic synthesis, 1,5-Pentanediol Bis(methanesulfonate) has also found applications in the development of new materials. For instance, it can be used as a cross-linking agent in polymer chemistry to enhance the mechanical properties and thermal stability of polymers. The methanesulfonate groups facilitate the formation of covalent bonds between polymer chains, leading to improved material performance.

In the pharmaceutical industry, 1,5-Pentanediol Bis(methanesulfonate) has been explored as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The methanesulfonate groups can be designed to release active drug molecules under specific physiological conditions, thereby improving drug delivery and reducing side effects.

The safety and environmental impact of 1,5-Pentanediol Bis(methanesulfonate) have also been subjects of recent research. Studies have shown that the compound is generally considered safe for use in laboratory settings when proper handling and storage protocols are followed. However, it is important to note that methanesulfonates can be irritants to the skin and eyes, and appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 1,5-Pentanediol Bis(methanesulfonate) (CAS No. 2374-22-3) is a multifunctional compound with a wide range of applications in organic synthesis, materials science, and pharmaceuticals. Its unique chemical properties make it an indispensable reagent in various chemical processes, contributing to advancements in these fields. As research continues to uncover new uses and applications for this compound, its importance is likely to grow even further.